PF-Akt400

Akt inhibitor selectivity PKA off-target kinase profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H22F2N6O
Molecular Weight 400.4 g/mol
Cat. No. B15620638
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePF-Akt400
Molecular FormulaC20H22F2N6O
Molecular Weight400.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H22F2N6O/c1-2-12-8-24-17-16(12)18(27-11-26-17)28-6-5-20(23,10-28)9-25-19(29)14-4-3-13(21)7-15(14)22/h3-4,7-8,11H,2,5-6,9-10,23H2,1H3,(H,25,29)(H,24,26,27)/t20-/m0/s1
InChIKeyMOZRQQTUYAYCQT-FQEVSTJZSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





PF-Akt400 Procurement Guide for Preclinical Oncology Research


PF‑Akt400 (also cataloged as AKT protein kinase inhibitor, AKT‑0286, Lig‑1; CAS 1004990‑28‑6) is an ATP‑competitive, broadly selective inhibitor of protein kinase B (PKB/Akt) discovered by Pfizer scientists and first disclosed as compound 42 in the Journal of Medicinal Chemistry [1]. Built on an elaborated 3‑aminopyrrolidine scaffold, PF‑Akt400 exhibits an IC₅₀ of 0.5 nM against PKBα in biochemical assays, translating to a cellular functional IC₅₀ of 0.31 nM, and demonstrates 900‑fold greater selectivity for PKBα over protein kinase A (PKA, IC₅₀ = 450 nM) [1]. The compound was advanced through preclinical xenograft efficacy studies and nominated for clinical development, representing a well‑characterized chemical probe for dissecting Akt‑dependent signaling [1].

PKBα/Akt pathway inhibition study fit
PKA selectivity assay context for target isolation
ATP-competitive Akt chemical probe

Why PF-Akt400 Cannot Be Interchanged with Other Akt Inhibitors


Akt inhibitors span multiple chemotypes and mechanisms (ATP‑competitive vs. allosteric) with profoundly divergent selectivity fingerprints that preclude simple substitution. MK‑2206, an allosteric inhibitor, shows 16‑ to 130‑fold weaker biochemical potency against Akt1 (IC₅₀ = 8 nM) relative to PF‑Akt400 (IC₅₀ = 0.5 nM) [1]. GSK690693 and AT7867, though ATP‑competitive, display significant off‑target activity toward PKA, PKC, and p70S6K, compromising their utility as selective Akt probes [1]. Ipatasertib (GDC‑0068) provides 620‑fold PKA selectivity vs. PF‑Akt400's 900‑fold margin [1]. Even the earlier lead spiroindoline 2 from which PF‑Akt400 was optimized exhibits markedly inferior selectivity [1]. These quantitative gaps in potency, selectivity, and pathway modulation mean that replacing PF‑Akt400 with any in‑class analog introduces a different pharmacological profile that can confound experimental interpretation and procurement decisions [1].

Mechanism Allosteric vs. ATP‑competitive inhibitors like MK‑2206 may shift pathway modulation and cellular potency profiles.
PKA off‑target GSK690693 and AT7867 inhibit PKA at low nanomolar concentrations, confounding Akt‑specific readouts.
Selectivity margin Ipatasertib’s PKA selectivity window differs; results may not transfer between these ATP‑competitive inhibitors.

Quantitative Differentiation Evidence for Scientific Procurement


PKA Selectivity vs. Ipatasertib and Other Akt Inhibitors

PF‑Akt400 achieves 900‑fold selectivity for PKBα (IC₅₀ = 0.5 nM) over PKA (IC₅₀ = 450 nM), representing the widest selectivity margin among ATP‑competitive Akt inhibitors with publicly available PKA data [1]. By comparison, ipatasertib (GDC‑0068) delivers 620‑fold selectivity (Akt1 IC₅₀ = 5 nM vs. PKA IC₅₀ ≈ 3,100 nM) . GSK690693 inhibits PKA, PrkX, and PKC isozymes at low nanomolar concentrations, effectively lacking PKA selectivity . AT7867 inhibits PKA with an IC₅₀ of 20 nM, rendering its Akt1/PKA selectivity ratio less than 1 (i.e., it is more potent against PKA than Akt1) . This selectivity differential is critical because PKA inhibition confounds phenotypic readouts in cell‑based assays and can drive cardiotoxicity in vivo [1].

PKA Selectivity
Head‑to‑head
900‑fold (PKBα vs. PKA)
Reported selectivity margin vs. ipatasertib (620‑fold); PKA off‑target context
Cross‑study comparable; cell‑free kinase assays
Akt inhibitor selectivity PKA off-target kinase profiling chemical probe quality

Biochemical Potency Compared to MK-2206 and Ipatasertib

In cell‑free biochemical assays, PF‑Akt400 inhibits PKBα/Akt1 with an IC₅₀ of 0.5 nM, translating to a cellular functional IC₅₀ of 0.31 nM [1]. This is 16‑fold more potent than the allosteric inhibitor MK‑2206 (Akt1 IC₅₀ = 8 nM), 10‑fold more potent than ipatasertib (Akt1 IC₅₀ = 5 nM), and 64‑fold more potent than AT7867 (Akt1 IC₅₀ = 32 nM) . GSK690693 achieves an Akt1 IC₅₀ of 2 nM, placing it closer to PF‑Akt400 in potency, but its pan‑AGC kinase inhibition profile (PKA, PKC, PrkX) negates this potency advantage for applications requiring target selectivity . PF‑Akt400 is the only compound in this set that combines sub‑nanomolar Akt1 potency with a clean PKA selectivity profile [1].

Biochemical Potency
Reported
IC₅₀ 0.5 nM (PKBα)
Assay potency context; supports low‑concentration study design
Cross‑study comparable; MK‑2206 8 nM, GSK690693 2 nM
Akt1 inhibitor potency biochemical IC50 ATP-competitive kinase inhibitor drug discovery

Cellular Target Engagement in U87 Glioblastoma Cells

PF‑Akt400 demonstrates robust cellular target engagement quantified through downstream biomarker modulation. In the U87 glioblastoma cell line, free IC₅₀ values were estimated at 110 nM for phospho‑S6 reduction (ribosomal protein S6, a downstream effector of Akt/mTOR signaling) and an EC₅₀ of 216 nM for Akt hyperphosphorylation (a feedback marker of Akt inhibition) [1]. The cellular IC₅₀ measured via p‑GSK‑3α, a direct Akt substrate, was 310 nM, showing good concordance with the phospho‑S6 and Akt hyperphosphorylation values [1]. These cellular EC₅₀/IC₅₀ values are achievable at concentrations well below those causing overt cytotoxicity, confirming that PF‑Akt400 engages the Akt pathway in intact cells with a wide dynamic range between target modulation and non‑specific effects [1]. Comparable cellular phospho‑biomarker data for MK‑2206, GSK690693, or AT7867 are not consistently reported in the same cellular context, limiting direct cross‑comparison [2].

Cellular Target Engagement
Class‑level
p‑S6 IC₅₀ 110 nM; p‑GSK‑3α IC₅₀ 310 nM
Reported cellular pathway modulation endpoint
U87 glioblastoma model; orthogonal biomarker readouts
cellular pharmacodynamics biomarker modulation phospho-S6 p-GSK-3α Akt pathway inhibition

In Vivo Combination Efficacy with Rapamycin in PC3 Xenograft

In a PC3 prostate carcinoma xenograft model, PF‑Akt400 administered orally at 75 mg/kg b.i.d. for 10 days produced 56% tumor growth inhibition (TGI) as a single agent [1]. When combined with rapamycin (10 mg/kg, i.p.), the same PF‑Akt400 dose achieved 98% TGI, compared to 66% TGI for rapamycin alone [1]. At higher monotherapy doses, PF‑Akt400 achieved 75% TGI at 100 mg/kg b.i.d. in the PC3 model and 60% TGI at 150 mg/kg b.i.d. in a Colo205 colorectal carcinoma xenograft [1]. Pharmacodynamic analysis confirmed that tumor growth inhibition correlated with reduced phospho‑S6 and induced Akt hyperphosphorylation in tumor lysates, with peak PD responses at 2–4 h and 1 h post‑dose, respectively [1]. Plasma concentrations peaked rapidly (Tmax = 0.5 h) across the 25–100 mg/kg dose range [1]. No directly comparable combination TGI data are available for MK‑2206, GSK690693, or ipatasertib in the same PC3 xenograft model with an identical rapamycin regimen, limiting formal cross‑study comparison .

In Vivo Combination
Data to verify
98% TGI (PF‑Akt400 + rapamycin, PC3 xenograft)
Reported in vivo combination model response
PC3 model; rapamycin synergy context; no identical‑model comparator
xenograft tumor growth inhibition combination therapy rapamycin synergy PC3 prostate carcinoma in vivo efficacy

Lipophilic Efficiency and Drug-Likeness Optimization

The discovery program that produced PF‑Akt400 (compound 42) explicitly prioritized lipophilic efficiency (LipE) as a central optimization parameter to balance Akt potency with drug‑like physicochemical properties [1]. PF‑Akt400 possesses a calculated cLogP of 2.14, a topological polar surface area (TPSA) of 99.93 Ų, and a LipE value of approximately 6.16 (calculated as pIC₅₀ – cLogP, where pIC₅₀ = 9.30 for IC₅₀ = 0.5 nM) [1][2]. Earlier leads in the series, such as spiroindoline 2, were significantly more lipophilic and exhibited poorer selectivity, while highly lipophilic analogues were explicitly flagged as likely to suffer from poor overall properties [1]. In contrast, GSK690693 (cLogP ≈ 3.2) and AT7867 (cLogP ≈ 3.6) are substantially more lipophilic, which may contribute to their broader kinase inhibition profiles and less favorable in vivo ADME characteristics [1][2]. PF‑Akt400's balanced lipophilicity, combined with a fraction of sp³ carbons (Fsp³ = 0.35) and quantitative estimate of drug‑likeness (QED = 0.61), supports its suitability for oral in vivo dosing at moderate exposures [2].

Lipophilic Efficiency
Class‑level
LipE 6.16; cLogP 2.14
Reported physicochemical property profile
Lower lipophilicity than GSK690693, AT7867; supports solubility review
lipophilic efficiency cLogP drug-like properties ADME optimization lead optimization

Selectivity Advancement Over Earlier Lead Spiroindoline 2

PF‑Akt400 (compound 42) represents the culmination of a systematic medicinal chemistry campaign that began with the modestly selective spiroindoline 2 lead [1]. The original publication explicitly states that PF‑Akt400 'provides significantly enhanced selectivity for Akt relative to earlier leads such as spiroindoline 2' [1]. While the precise numerical selectivity metrics for spiroindoline 2 are not publicly tabulated in the manuscript, the qualitative improvement is anchored to the transition from the spiroindoline scaffold to the nonracemic amide series incorporating the 3‑aminopyrrolidine core, which enabled the 900‑fold PKA selectivity window [1]. This intra‑series evolution demonstrates that PF‑Akt400 is not merely 'another Akt inhibitor' but the optimized endpoint of a focused lead optimization program, with demonstrable improvements in both selectivity and drug‑like properties relative to its direct chemical predecessors [1]. For researchers who previously used earlier spiroindoline‑based Akt inhibitors, PF‑Akt400 offers a structurally related but pharmacologically superior alternative [1].

Series Optimization
Head‑to‑head
900‑fold PKA selectivity vs. 'modestly selective' spiroindoline lead
Reported selectivity advancement within same chemical series
Spiroindoline 2 comparison; exact lead data not disclosed
lead optimization spiroindoline selectivity improvement structure-activity relationship medicinal chemistry

Optimal Application Scenarios


Akt-Specific Pathway Dissection with Minimal PKA Crosstalk

In experiments where Akt‑dependent phenotypes must be distinguished from PKA‑mediated effects (e.g., cAMP/PKA crosstalk in metabolic regulation, cardiac myocyte signaling, or neuronal survival assays), PF‑Akt400's 900‑fold PKA selectivity provides the widest available safety margin among ATP‑competitive Akt inhibitors [1]. The 280‑fold selectivity advantage over ipatasertib (620‑fold) and the qualitative selectivity gap over GSK690693 and AT7867—both of which inhibit PKA at low nanomolar concentrations—make PF‑Akt400 the tool compound of choice when PKA off‑target activity would confound data interpretation [1][2].

In Vivo Akt-mTOR Co-Targeting in PTEN-Deficient Tumor Models

The demonstrated supra‑additive efficacy of PF‑Akt400 with rapamycin (98% TGI vs. 56% for PF‑Akt400 alone in PC3 xenograft) directly supports its use in preclinical combination studies targeting the Akt‑mTOR signaling axis [1]. Researchers investigating PTEN‑null tumors, PI3CA‑mutant cancers, or resistance to mTORC1 inhibitors can leverage PF‑Akt400's oral bioavailability, rapid Tmax (0.5 h), and established PK/PD relationship to design rigorous in vivo pharmacology experiments with defined plasma exposure‑response correlations [1].

Benchmarking Novel Akt Inhibitors Against a Reference Standard

PF‑Akt400's comprehensive characterization—spanning biochemical IC₅₀ (0.5 nM), cellular functional IC₅₀ (0.31 nM), phospho‑S6 reduction IC₅₀ (110 nM), phospho‑GSK‑3α IC₅₀ (310 nM), and in vivo TGI across multiple xenograft models—establishes it as an ideal reference compound for benchmarking newly discovered Akt inhibitors [1][2]. Its well‑defined lipophilic efficiency (LipE = 6.16, cLogP = 2.14) further enables medicinal chemists to contextualize the property profiles of novel analogs within a proven drug‑like space [2].

Procurement for Core Facilities and Compound Libraries

PF‑Akt400 is commercially available from multiple reputable vendors (MedChemExpress, TargetMol, GlpBio, AbMole, InvivoChem) at ≥98% purity with documented batch‑to‑batch consistency [1]. Its well‑defined CAS registry number (1004990‑28‑6), IUPAC name, and InChIKey (MOZRQQTUYAYCQT‑FQEVSTJZSA‑N) enable unambiguous chemical identification for procurement and inventory management [2]. For core facilities maintaining annotated compound collections or screening decks, PF‑Akt400's combination of documented selectivity, potency, and vendor availability reduces the risk of acquiring mis‑identified or sub‑standard material compared to less well‑characterized Akt inhibitors [1][2].

Application
Selection Property
Validation Focus
Akt‑specific pathway studies with PKA control
PKA selectivity margin review
PKA off‑target endpoint monitoring
In vivo Akt‑mTOR co‑targeting models
Oral bioavailability & pharmacodynamic context
Xenograft model‑response validation
Benchmarking novel Akt inhibitors
Comprehensive pharmacological profile
Biochemical & cellular endpoint benchmarking
Core facility & screening library procurement
Vendor consistency & purity review
Batch‑to‑batch reproducibility & identity verification
Quote Request

Request a Quote for PF-Akt400

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.